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Compound of Interest

Compound Name: trans-2-Undecenal-d5

Cat. No.: B12362647

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed methodology for the calculation of the molecular weight of
deuterated trans-2-Undecenal (trans-2-Undecenal-d5). The process involves the substitution
of five hydrogen atoms with deuterium, a stable isotope of hydrogen.

Core Chemical Data

A foundational understanding of the molecular properties of trans-2-Undecenal and the
isotopes of hydrogen is essential for this calculation. The relevant quantitative data is
summarized below.

Compound/isotope Molecular Formula Molecular Weight ( g/mol )
trans-2-Undecenal C11H200 168.28[1][2][3][4]

Hydrogen (Protium) H ~1.008

Deuterium D or2H ~2.014

Experimental Protocol: Molecular Weight
Calculation

The molecular weight of trans-2-Undecenal-d5 is determined by adjusting the molecular
weight of the non-deuterated parent compound to account for the isotopic substitution.
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Methodology:

Identify the Base Molecule and Isotopic Label: The base molecule is trans-2-Undecenal, and
it is labeled with five deuterium atoms (-d5).

Determine the Molecular Weight of the Base Molecule: The molecular weight of trans-2-
Undecenal (C11H200) is 168.28 g/mol .

Determine the Mass of Substituted Atoms:

o The atomic mass of a single hydrogen atom (protium) is approximately 1.008 g/mol .
o The total mass of five hydrogen atoms is 5 x 1.008 g/mol = 5.040 g/mol .

Determine the Mass of Isotopic Labels:

o The atomic mass of a single deuterium atom is approximately 2.014 g/mol .

o The total mass of five deuterium atoms is 5 x 2.014 g/mol = 10.070 g/mol .

Calculate the Final Molecular Weight: The molecular weight of the deuterated compound is
calculated by subtracting the mass of the replaced hydrogen atoms from the base molecular
weight and adding the mass of the deuterium atoms.

Molecular Weight of trans-2-Undecenal-d5 = (Molecular Weight of trans-2-Undecenal) -
(Mass of 5 H atoms) + (Mass of 5 D atoms)

168.28 g/mol - 5.040 g/mol + 10.070 g/mol = 173.31 g/mol

Calculated Molecular Weight

The calculated molecular weight for trans-2-Undecenal-d5 is presented below.

Calculated Molecular

Compound Molecular Formula .
Weight ( g/mol )

trans-2-Undecenal-d5 C11H1s5Ds0 173.31
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Visualization of Calculation Workflow

The logical steps for the calculation of the molecular weight of trans-2-Undecenal-d5 are
illustrated in the following diagram.

Start: Identify Target Molecule
trans-2-Undecenal-d5
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Retrieve MW of trans-2-Undecenal Identify Isotopic Substitution
(168.28 g/mol) 5 Hydrogen atoms replaced by 5 Deuterium atoms

Calculate Mass of 5 H atoms Calculate Mass of 5 D atoms
(5 *1.008 = 5.040 g/mol) (5*2.014 = 10.070 g/mol)
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Caption: Workflow for calculating the molecular weight of trans-2-Undecenal-d5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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